
Personal protective equipment for handling
Diallyl 2,2'-oxydiethyl dicarbonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595 Get Quote

Essential Safety Protocols for Handling Diallyl 2,2'-
oxydiethyl dicarbonate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Diallyl 2,2'-oxydiethyl dicarbonate (CAS 142-22-3), also

known as Allyl Diglycol Carbonate (ADC). Adherence to these procedures is essential for

minimizing exposure risks and ensuring a safe laboratory environment.

Hazard Summary
Diallyl 2,2'-oxydiethyl dicarbonate is classified with the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1][2]

Eye and Respiratory Irritation: May cause irritation to the eyes and respiratory system.[2]

Aquatic Toxicity: Very toxic to aquatic life.[1]

All handling should occur in a designated area, such as a chemical fume hood, to mitigate

inhalation risks.[3] Direct physical contact must be avoided through the use of appropriate

personal protective equipment (PPE).[3]
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Personal Protective Equipment (PPE) Specifications
While specific breakthrough time data for Diallyl 2,2'-oxydiethyl dicarbonate is not readily

available, the following table summarizes the required PPE based on Safety Data Sheet (SDS)

recommendations. It is crucial to select equipment that conforms to established standards such

as EN (European Norm) and NIOSH (National Institute for Occupational Safety and Health).

Protection Type Specification Standard/Notes

Hand Protection

Chemical-resistant, impervious

gloves. Nitrile gloves are a

suggested material.[4]

Gloves must be tested

according to EN 374.[1]

Always inspect gloves for

integrity before use. For

prolonged or heavy contact,

consider double-gloving.

Eye & Face Protection
Tightly fitting chemical splash

goggles.

Goggles should comply with

OSHA regulations or EN 166.

[4] In situations with a high risk

of splashing, a full-face shield

should be worn in addition to

goggles.

Skin & Body Protection

Impervious protective clothing

(e.g., lab coat, apron) and

boots.

To prevent repeated or

prolonged skin contact, wear

appropriate protective clothing.

[4] Ensure clothing is resistant

to chemicals.

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if

ventilation is inadequate,

exposure limits are exceeded,

or symptoms of irritation occur.

A half-mask or full-facepiece

air-purifying respirator with

organic vapor cartridges is

recommended.[5] Use should

be part of a comprehensive

respiratory protection program.

[6]

Operational and Disposal Plans
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The following procedural guidance outlines the step-by-step process for safely handling Diallyl
2,2'-oxydiethyl dicarbonate from preparation to disposal.

Experimental Workflow and PPE Protocol
The logical flow for handling this chemical involves a cycle of assessment, preparation,

handling, and disposal to ensure safety at every stage.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

1. Risk Assessment
- Review SDS

- Identify splash/aerosol risk

2. Select PPE
- Choose appropriate gloves, eyewear, and lab coat

- Prepare respirator if needed

Define requirements

3. Don PPE
- Follow correct donning sequence (e.g., gown, mask, goggles, gloves)

Assemble gear

4. Chemical Handling
- Work within a fume hood

- Avoid direct contact

Begin experiment

5. Decontamination
- Clean work surfaces

- Decontaminate equipment

Experiment complete

6. Doff PPE
- Follow correct doffing sequence to avoid self-contamination

Prepare for exit

7. Waste Disposal
- Dispose of contaminated PPE and chemical waste in labeled hazardous waste containers

Segregate waste

Click to download full resolution via product page

Diagram: Workflow for Safe Handling of Diallyl 2,2'-oxydiethyl dicarbonate.
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Step-by-Step Procedural Guidance
4.1. Pre-Operational Phase

Consult the SDS: Before any work begins, thoroughly review the Safety Data Sheet for

Diallyl 2,2'-oxydiethyl dicarbonate.

Assemble PPE: Based on the table above, select the appropriate PPE. Check all items for

damage (e.g., pinholes in gloves, cracks in goggles).

Prepare Work Area: Ensure the chemical fume hood is operational. Clear the workspace of

any unnecessary items. Have spill cleanup materials readily available.

Don PPE: Put on PPE in the following order: lab coat, respirator (if needed), face protection

(goggles/face shield), and finally gloves. Ensure gloves overlap the cuffs of the lab coat.

4.2. Handling and Operations

Location: All transfers and manipulations of this chemical must be performed inside a

certified chemical fume hood to minimize vapor inhalation.[3]

Technique: Use appropriate lab equipment to avoid direct contact. Do not eat, drink, or

smoke in the work area.[1][7]

Contamination: Be mindful of secondary contamination. Do not touch surfaces outside the

fume hood (e.g., door handles, computers) with contaminated gloves.

4.3. Spill and Emergency Procedures

Minor Spill: For a small spill inside a fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, sand).[3] Place the contaminated absorbent into a sealed, labeled

container for hazardous waste disposal.

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with

plenty of soap and water.[2] Seek medical advice if irritation persists.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do.[1] Seek
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immediate medical attention.

4.4. Disposal Plan

PPE Disposal: All disposable PPE (gloves, etc.) that has come into contact with the chemical

must be considered hazardous waste. Do not discard in regular trash.

Chemical Waste: Unused chemical and reaction residues must be collected in a designated,

labeled hazardous waste container.

Container Management: Do not empty into drains.[1] All waste must be disposed of through

an authorized waste management facility, following all local, state, and federal regulations.[1]

Doffing PPE: Remove PPE in an order that minimizes contamination: gloves first, followed by

lab coat and eye protection. Wash hands thoroughly with soap and water after removing all

PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669595#personal-protective-equipment-for-
handling-diallyl-2-2-oxydiethyl-dicarbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1669595#personal-protective-equipment-for-handling-diallyl-2-2-oxydiethyl-dicarbonate
https://www.benchchem.com/product/b1669595#personal-protective-equipment-for-handling-diallyl-2-2-oxydiethyl-dicarbonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

